Cas no 61103-10-4 (1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl-)

1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl- structure

61103-10-4 structure

Product Name:1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl-

CAS No:61103-10-4

MF:C₁₂H₈Cl₂O₂

MW:255.09672164917

CID:491798

PubChem ID:915330

Update Time:2025-04-19

1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl-
- 2,3-dichloro-6,7-dimethylnaphthalene-1,4-dione
- 61103-10-4
- DTXSID10358781
- SCHEMBL1863215
- Inchi： 1S/C12H8Cl2O2/c1-5-3-7-8(4-6(5)2)12(16)10(14)9(13)11(7)15/h3-4H,1-2H3
- InChI Key： BLEJBUQBIAEOCX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C2=CC(C)=C(C)C=C2C1=O)=O)Cl

Computed Properties

Exact Mass: 253.99024
Monoisotopic Mass: 253.9901349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl- Related Literature

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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

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